Cas no 83616-19-7 (Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-)
83616-19-7 structure
Product Name:Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-
CAS No:83616-19-7
MF:C12H16F3N
MW:231.257353782654
CID:726459
PubChem ID:134316
Update Time:2025-04-19
Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-
- 1-[3-(trifluoromethyl)phenyl]pentan-2-amine
- alpha-propylnorfenfluramine
- 83616-19-7
- DTXSID701003602
- N-Ethyl-a-methyl-3-(trifluormethyl)phenethylamin
- AKOS011892820
-
- Inchi: 1S/C12H16F3N/c1-2-4-11(16)8-9-5-3-6-10(7-9)12(13,14)15/h3,5-7,11H,2,4,8,16H2,1H3
- InChI Key: HITFPVSJTMMMJT-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC(CCC)N)(F)F
Computed Properties
- Exact Mass: 231.123
- Monoisotopic Mass: 231.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.104
- Boiling Point: 254.3°C at 760 mmHg
- Flash Point: 109.1°C
- Refractive Index: 1.467
Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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